(3S*,4R*)-4-(2,3-dimethoxyphenyl)-1-(3-methyl-2-butenoyl)-3-pyrrolidinecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules such as this one often involves multi-step reactions, starting from simpler precursors. While specific synthesis pathways for this compound are not directly reported, related studies highlight methodologies that could be applied. For instance, acylation reactions and condensations are commonly employed for constructing pyrrolidine derivatives with specific substituents (Jones et al., 1990).
Molecular Structure Analysis
The molecular structure of compounds similar to the one has been extensively studied through X-ray crystallography and spectroscopic methods. For example, studies on the crystal and molecular structures of related pyrrolidine derivatives provide insights into their conformation, hydrogen bonding interactions, and overall molecular geometry (Ç. Tarımcı et al., 2003).
Chemical Reactions and Properties
The reactivity of this compound can be inferred from studies on similar molecules, which demonstrate reactions such as acylation, reduction, and nucleophilic substitution. These reactions are crucial for modifying the structure and thus tailoring the compound's properties for specific applications.
Physical Properties Analysis
The physical properties of organic compounds like this are determined by their molecular structure. Factors such as solubility, melting point, and crystallinity can be investigated through experimental methods. Studies on related compounds offer a basis for understanding the physical behavior of this specific molecule (R. Titus et al., 1990).
properties
IUPAC Name |
(3S,4R)-4-(2,3-dimethoxyphenyl)-1-(3-methylbut-2-enoyl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO5/c1-11(2)8-16(20)19-9-13(14(10-19)18(21)22)12-6-5-7-15(23-3)17(12)24-4/h5-8,13-14H,9-10H2,1-4H3,(H,21,22)/t13-,14+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDXQVFLOTIPLFL-UONOGXRCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)N1CC(C(C1)C(=O)O)C2=C(C(=CC=C2)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CC(=O)N1C[C@H]([C@@H](C1)C(=O)O)C2=C(C(=CC=C2)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.